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Compound of Interest

Compound Name:
Methyl N-methylglycinate

hydrochloride

Cat. No.: B554668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Methyl N-
methylglycinate hydrochloride (also known as Sarcosine methyl ester hydrochloride), a key

intermediate in pharmaceutical and chemical synthesis. The guide includes a summary of

commercial suppliers, detailed experimental protocols for its synthesis and analysis, and a

visualization of its typical supply chain.

Commercial Availability
Methyl N-methylglycinate hydrochloride (CAS No. 13515-93-0) is readily available from a

variety of chemical suppliers and manufacturers, catering to both research and industrial

needs. Purity levels are generally high, with most suppliers offering grades of 97% or greater.

Below is a summary of representative commercial sources and their typical product

specifications. Please note that pricing is subject to change and may vary based on quantity

and supplier.
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Supplier/Manufactu
rer

Purity
Available
Quantities

Price (USD)

Chem-Impex ≥ 98% (HPLC) Grams to Kilograms Inquire

Apollo Scientific 97% Grams to Kilograms Inquire

NANTONG REFORM

PETRO-CHEMICAL

CO.,LTD

Industrial Grade Bulk Inquire

LEADER

BIOCHEMICAL

GROUP

Pharmaceutical

Grade/99%
Inquire Inquire

HANGZHOU LEAP

CHEM CO., LTD.
99.00% Inquire Inquire

Henan Lihao Chem

Plant Limited

Pharmaceutical

Grade/99%
Inquire Inquire

Acrotein --- 100g $82.50

AK Scientific --- 25g, 250g $41, $321

Ambeed ---
5g, 10g, 25g, 100g,

500g

$11, $20, $37, $144,

$641

Experimental Protocols
Synthesis of Methyl N-methylglycinate hydrochloride
A common and efficient method for the synthesis of Methyl N-methylglycinate hydrochloride
is the esterification of sarcosine (N-methylglycine) using methanol in the presence of an acid

catalyst, such as trimethylchlorosilane or hydrogen chloride gas.[1]

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend sarcosine (1 equivalent) in anhydrous methanol (5-10 volumes).
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Acid Addition: Slowly add trimethylchlorosilane (2 equivalents) to the stirred suspension at

room temperature. Alternatively, bubble dry hydrogen chloride gas through the mixture until

saturation.

Reaction: Stir the reaction mixture at room temperature or gently reflux for 2-4 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a

rotary evaporator.

Purification: The resulting crude solid is triturated with diethyl ether or a mixture of diethyl

ether and acetone to induce crystallization.

Isolation: Collect the white crystalline product by filtration, wash with cold diethyl ether, and

dry under vacuum.
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Acid Catalyst
(e.g., TMSCl, HCl)

Stirring & Heating2-4 hours Solvent Removal Crystallization
(Ether/Acetone)

Methyl N-methylglycinate
hydrochloride

Click to download full resolution via product page

A simplified workflow for the synthesis of Methyl N-methylglycinate hydrochloride.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of Methyl N-methylglycinate
hydrochloride. A reverse-phase method is typically employed.
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Detailed Methodology:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water containing an acidic modifier (e.g., 0.1%

formic acid or phosphoric acid).[2]

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 210 nm.

Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile

phase.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the structure of the compound.

Detailed Methodology:

Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g.,

Deuterium Oxide (D₂O) or Methanol-d₄).

Analysis: Acquire the ¹H NMR spectrum on a 300 MHz or higher field spectrometer.

Expected Chemical Shifts (in D₂O):

~2.8 ppm (singlet, 3H, N-CH₃)

~3.8 ppm (singlet, 3H, O-CH₃)

~3.9 ppm (singlet, 2H, N-CH₂-C=O)

Supply Chain and Logistics
The commercial availability of specialty chemicals like Methyl N-methylglycinate
hydrochloride involves a multi-step supply chain, from the production of raw materials to the
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delivery to the end-user.
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A typical supply chain for a specialty chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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